rac Octanoyl Carnitine Chloride
rac Octanoyl Carnitine Chloride
Carnitine facilitates the transport of acyl units across the inner mitochondrial membrane. Fatty acid esters of carnitine (acylcarnitines) have been shown to inhibit the oxidation of long chain fatty acids by interfering with the mitochondrial carnitine:acylcarnitine exchange system. (±)-Octanoylcarnitine is a carnitine ester that inhibits carnitine-acylcarnitine translocase with an IC50 value of 33 μM. Medium-chain acyl-CoA dehydrogenase deficiency, a risk factor for sudden unexpected infant death, leads to the accumulation of (±)-octanoylcarnitine in the blood. Thus, analysis of neonatal blood concentrations of (±)-octanoylcarnitine by tandem mass spectrometry has been used as part of a standard newborn screening program as a biomarker of this deficiency.
Brand Name:
Vulcanchem
CAS No.:
14919-35-8
VCID:
VC0026149
InChI:
InChI=1S/C15H29NO4.ClH/c1-5-6-7-8-9-10-15(19)20-13(11-14(17)18)12-16(2,3)4;/h13H,5-12H2,1-4H3;1H
SMILES:
CCCCCCCC(=O)OC(CC(=O)O)C[N+](C)(C)C.[Cl-]
Molecular Formula:
C15H30NO4 • Cl
Molecular Weight:
323.85 g/mol
rac Octanoyl Carnitine Chloride
CAS No.: 14919-35-8
Reference Standards
VCID: VC0026149
Molecular Formula: C15H30NO4 • Cl
Molecular Weight: 323.85 g/mol
| CAS No. | 14919-35-8 |
|---|---|
| Product Name | rac Octanoyl Carnitine Chloride |
| Molecular Formula | C15H30NO4 • Cl |
| Molecular Weight | 323.85 g/mol |
| IUPAC Name | (3-carboxy-2-octanoyloxypropyl)-trimethylazanium;chloride |
| Standard InChI | InChI=1S/C15H29NO4.ClH/c1-5-6-7-8-9-10-15(19)20-13(11-14(17)18)12-16(2,3)4;/h13H,5-12H2,1-4H3;1H |
| Standard InChIKey | MYMFUYYXIJGKKU-UHFFFAOYSA-N |
| SMILES | CCCCCCCC(=O)OC(CC(=O)O)C[N+](C)(C)C.[Cl-] |
| Canonical SMILES | CCCCCCCC(=O)OC(CC(=O)O)C[N+](C)(C)C.[Cl-] |
| Appearance | Assay:≥98%A crystalline solid |
| Description | Carnitine facilitates the transport of acyl units across the inner mitochondrial membrane. Fatty acid esters of carnitine (acylcarnitines) have been shown to inhibit the oxidation of long chain fatty acids by interfering with the mitochondrial carnitine:acylcarnitine exchange system. (±)-Octanoylcarnitine is a carnitine ester that inhibits carnitine-acylcarnitine translocase with an IC50 value of 33 μM. Medium-chain acyl-CoA dehydrogenase deficiency, a risk factor for sudden unexpected infant death, leads to the accumulation of (±)-octanoylcarnitine in the blood. Thus, analysis of neonatal blood concentrations of (±)-octanoylcarnitine by tandem mass spectrometry has been used as part of a standard newborn screening program as a biomarker of this deficiency. |
| Related CAS | 3671-77-0 (Parent) |
| Synonyms | 3-Carboxy-N,N,N-trimethyl-2-[(1-oxooctyl)oxy]-1-propanaminium Chloride; (+/-)-Octanoylcarnitine Chloride; (3-Carboxy-2-hydroxypropyl)trimethylammonium chloride; Octanoyl Carnitine Hydrochloride; Octanoyl-dl-carnitine Hydrochloride; Octanoylcarnitine |
| PubChem Compound | 177508 |
| Last Modified | Nov 11 2021 |
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